Cas no 114344-00-2 (3-formyl-2-nitrobenzonitrile)

• Product Name: 3-formyl-2-nitrobenzonitrile
• CAS No: 114344-00-2
• MF: C₈H₄N₂O₃
• MW: 176.12896156311
• MDL: MFCD28053779
• CID: 3633001
• PubChem ID: 19895505
• Update Time: 2025-04-22

3-formyl-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-formyl-2-nitro-
• 3-formyl-2-nitrobenzonitrile
• 114344-00-2
• AS-46253
• SCHEMBL9685477
• HUGYRUWVKNAJOH-UHFFFAOYSA-N
• 3-cyano-2-nitrobenzaldehyde
• AKOS027323976
• MFCD28053779
• CS-0451591
• CL9233

• MDL： MFCD28053779
• Inchi： 1S/C8H4N2O3/c9-4-6-2-1-3-7(5-11)8(6)10(12)13/h1-3,5H
• InChI Key： HUGYRUWVKNAJOH-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C=O)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 176.02219199Da
• Monoisotopic Mass: 176.02219199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes